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Introduction

1-isothiocyanato-PEG4-alcohol is a heterobifunctional crosslinker integral to advancements
in targeted therapeutics and bioconjugation.[1] This polyethylene glycol (PEG)-based linker
contains two distinct reactive functional groups: a highly reactive isothiocyanate group and a
versatile alcohol (hydroxyl) group.[1] The isothiocyanate moiety readily forms stable thiourea
bonds with primary amine groups found on proteins and other biomolecules. The terminal
hydroxyl group offers a site for further chemical modification. The tetra-ethylene glycol (PEG4)
spacer is a key feature, imparting increased hydrophilicity to the molecule and any conjugate it
is a part of. This enhanced water solubility is a significant advantage in biological applications,
helping to prevent the aggregation of conjugated species.[1] This technical guide provides a
comprehensive overview of the known physical properties, applications, and relevant
experimental considerations for 1-isothiocyanato-PEG4-alcohol.

Core Physical and Chemical Properties

While detailed experimental data for some physical properties are not extensively published in
peer-reviewed literature, the following information has been compiled from commercially
available datasheets and chemical databases.
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Property Value Citation(s)
2-(2-(2-(2-
Chemical Name isothiocyanatoethoxy)ethoxy)et  [2]

hoxy)ethan-1-ol

CAS Number 1835759-69-7 [1][2]
Molecular Formula CoH17NO4S [11[2]
Molecular Weight 235.30 g/mol [2]

Solid powder or liquid
Appearance . [2]
(colorless to light yellow)

Purity Typically 295% [11[3]
» Long-term storage at -20°C is
Storage Conditions [1]
recommended.

Typically shipped at ambient
Shipping Conditions ypicaty shipp [1]
temperature.

Note: Quantitative data for properties such as melting point, boiling point, and density are not
consistently available in the public domain.

Applications in Drug Development and Research

The unique structure of 1-isothiocyanato-PEG4-alcohol makes it a valuable tool in the
development of targeted drug delivery systems.[4] Its hydrophilic PEG spacer enhances the
solubility and stability of the resulting bioconjugates.[4]

Antibody-Drug Conjugates (ADCSs)

In the field of oncology, this linker is utilized in the synthesis of Antibody-Drug Conjugates
(ADCs). The isothiocyanate group can be conjugated to lysine residues on a monoclonal
antibody, which serves to target specific cancer cells. The alcohol terminus can be further
functionalized to attach a potent cytotoxic drug. This targeted delivery approach aims to
increase the therapeutic efficacy of the drug while minimizing off-target side effects.[4]
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Proteolysis-Targeting Chimeras (PROTACS)

1-isothiocyanato-PEG4-alcohol is also employed as a linker in the construction of
Proteolysis-Targeting Chimeras (PROTACS).[2] PROTACSs are heterobifunctional molecules
designed to induce the degradation of specific target proteins within cells. The linker connects a
ligand that binds to the target protein with another ligand that recruits an E3 ubiquitin ligase.
The proximity induced by the PROTAC leads to the ubiquitination and subsequent proteasomal
degradation of the target protein. The PEG4 linker provides the necessary spacing and
flexibility for the formation of a productive ternary complex between the target protein, the
PROTAC, and the E3 ligase.

Experimental Considerations and Methodologies

Due to the lack of detailed, publicly available experimental protocols for the synthesis and
characterization of 1-isothiocyanato-PEG4-alcohol, the following sections provide
generalized methodologies for key experimental workflows involving similar compounds.

General Bioconjugation Protocol

The isothiocyanate group of the linker reacts with primary amines on proteins (such as the ¢-
amine of lysine residues) to form a stable thiourea linkage.

Materials:

» Protein solution (e.g., antibody) in a suitable buffer (e.g., phosphate-buffered saline, PBS, pH
7.2-8.0)

e 1l-isothiocyanato-PEG4-alcohol

e Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

 Purification column (e.g., size-exclusion chromatography)

Procedure:

o Prepare a stock solution of 1-isothiocyanato-PEG4-alcohol in anhydrous DMF or DMSO.

o Adjust the pH of the protein solution to 7.2-8.0, if necessary.
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e Add the desired molar excess of the linker stock solution to the protein solution with gentle
mixing.

 Incubate the reaction mixture at room temperature or 4°C for a specified period (typically 1-4
hours).

e Monitor the reaction progress using a suitable analytical technique (e.g., HPLC, mass
spectrometry).

» Upon completion, remove the unreacted linker and byproducts by size-exclusion
chromatography or dialysis.

Characterization Techniques

The successful synthesis and conjugation of 1-isothiocyanato-PEG4-alcohol can be
confirmed using various analytical methods.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR can be used to confirm
the chemical structure of the linker. While specific spectra for this compound are not readily
available in published literature, characteristic peaks for the PEG backbone, the methylene
groups adjacent to the isothiocyanate and alcohol functionalities, would be expected.

e Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is useful for identifying the
characteristic isothiocyanate (-N=C=S) stretching vibration, which typically appears in the
range of 2000-2200 cm~1. The presence of a broad O-H stretch from the alcohol group
would also be expected.

e Mass Spectrometry (MS): High-resolution mass spectrometry can be used to confirm the
exact mass of the molecule, verifying its elemental composition.

Visualizing Experimental Workflows and Pathways

The following diagrams illustrate the conceptual workflows and relationships involving 1-
isothiocyanato-PEG4-alcohol.
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Conceptual Synthesis Workflow

PEGA4-diamine Precursor tep Thiophosgene Reaction 1-isothiocyanato-PEG4-amine tep Hydrolysis/Modification 1-isothiocyanato-PEG4-alcohol

Antibody-Drug Conjugate (ADC) Formation

Antibody 1-isothiocyanato-
(with Lysine residues) PEG4-alcohol

Isothiocyanate reacts
with amine

Antibody-Linker Conjugate Cytotoxic Drug

Drug attached to
alcohol group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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